Cas no 1806938-38-4 (Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate
• CAS No: 1806938-38-4
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886616
• Update Time: 2025-06-25

Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)4-5(11)3(6(9)10)2-12-7(4)13/h2,6H,1H3,(H,12,13)
• InChI Key： NSDYUKZKIAURJT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(NC=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate

Methyl 5-(Difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate (CAS No. 1806938-38-4): An Overview

Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate (CAS No. 1806938-38-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and an iodine substituent, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate is represented by the formula C₁₀H₇F₂IO₃. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydroxyl group and the iodine substituent further enhance the compound's reactivity and solubility, making it an attractive candidate for drug design.

Recent studies have explored the potential of Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that compounds with similar structural features exhibit potent antitumor activity by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited the growth of human breast cancer cells by disrupting the PI3K/AKT signaling pathway.

In addition to its antitumor properties, Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate has also been investigated for its potential as an antiviral agent. A recent study published in Antiviral Research reported that this compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes, such as neuraminidase and RNA polymerase.

The pharmacokinetic properties of Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including a multi-step process involving the reaction of 5-bromo-2-hydroxypyridine with difluoroacetic acid followed by iodination and esterification steps. These synthetic methods provide a robust platform for large-scale production and further development of this compound.

In conclusion, Methyl 5-(difluoromethyl)-2-hydroxy-4-iodopyridine-3-carboxylate (CAS No. 1806938-38-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in various disease areas, contributing to advancements in drug discovery and development.